4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide

• IUPAC Name: 4-methoxy-3-nitro-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C13H12N2O4S/c1-19-12-5-4-9(7-11(12)15(17)18)13(16)14-8-10-3-2-6-20-10/h2-7H,8H2,1H3,(H,14,16)
• InChI Key: UIRFTXRVORWITI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=CS2)[N+](=O)[O-]
• Molecular Formula: C13H12N2O4S
• Molecular Weight: 292.31 g/mol

Description

4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide, also known as MNTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNTB is a nitrobenzamide derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide is not fully understood. However, studies have shown that 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide inhibits the growth of cancer cells by inducing apoptosis, which is programmed cell death. 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has also been shown to bind to zinc ions, which may explain its potential use as a fluorescent probe for the detection of zinc ions.
Biochemical and Physiological Effects
4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been shown to have both biochemical and physiological effects. Biochemically, 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. Physiologically, 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been shown to have anti-inflammatory effects and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide in lab experiments is its potential as an anticancer agent. Another advantage is its potential use as a fluorescent probe for the detection of zinc ions. However, one limitation of using 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide in lab experiments is its low solubility in water, which may affect its bioavailability.

Future Directions

For the study of 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide include investigating its potential as an anticancer agent in vivo, developing new synthesis methods, exploring its use as a building block for the synthesis of new materials, and investigating its potential as a fluorescent probe for the detection of zinc ions in living cells.

Scientific Research Applications

4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been studied for its potential use as a fluorescent probe for the detection of zinc ions. In material science, 4-methoxy-3-nitro-N-(2-thienylmethyl)benzamide has been investigated for its potential use as a building block for the synthesis of new materials.